Cas no 127827-51-4 (6-bromo-5-fluoro-quinoline)

• Product Name: 6-bromo-5-fluoro-quinoline
• CAS No: 127827-51-4
• MF: C₉H₅BrFN
• MW: 226.04510474205
• MDL: MFCD18260427
• CID: 2130873
• PubChem ID: 14548338
• Update Time: 2025-10-30

6-bromo-5-fluoro-quinoline Chemical and Physical Properties

Names and Identifiers

• 6-bromo-5-fluoroQuinoline
• 6-bromo-5-fluoroquinoline hydrochloride
• 5-fluoro-6-bromoquinoline
• 6-bromo-5-fluoro-quinoline
• SBNILQRRTOQGGB-UHFFFAOYSA-N
• 6-Bromo-5-fluoroquinoline, 95%
• AS-43986
• Quinoline, 6-bromo-5-fluoro-
• DA-19469
• 127827-51-4
• SB72043
• EN300-140547
• SY157072
• MFCD18260427
• AKOS026726254
• SCHEMBL2179047
• 829-370-9

• MDL： MFCD18260427
• Inchi： 1S/C9H5BrFN/c10-7-3-4-8-6(9(7)11)2-1-5-12-8/h1-5H
• InChI Key： SBNILQRRTOQGGB-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(=CC=CN=2)C=1F

Computed Properties

• Exact Mass: 260.93600
• Monoisotopic Mass: 224.95894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 3.93840

Additional information on 6-bromo-5-fluoro-quinoline

6-Bromo-5-fluoro-quinoline: A Comprehensive Overview

The compound with CAS No. 127827-51-4, commonly referred to as 6-bromo-5-fluoro-quinoline, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the quinoline family, which is a bicyclic structure consisting of a benzene ring fused with a pyridine ring. The presence of bromine and fluorine substituents at positions 6 and 5, respectively, imparts unique electronic and structural properties to 6-bromo-5-fluoro-quinoline, making it a valuable molecule for various applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 6-bromo-5-fluoro-quinoline. One of the most promising approaches involves the use of transition metal catalysts, such as palladium complexes, to facilitate coupling reactions. These methods not only enhance the yield but also improve the purity of the final product, which is critical for its application in drug discovery and material synthesis. Researchers have also explored the use of microwave-assisted synthesis, which significantly reduces reaction time while maintaining high efficiency.

The electronic properties of 6-bromo-5-fluoro-quinoline make it an attractive candidate for applications in optoelectronics. Studies have shown that this compound exhibits excellent fluorescence properties, which can be exploited in the development of organic light-emitting diodes (OLEDs) and sensors. Furthermore, its ability to act as a π-conjugated system makes it suitable for use in organic photovoltaic devices, where it can contribute to efficient charge transport and separation.

In the field of pharmacology, 6-bromo-5-fluoro-quinoline has demonstrated potential as a lead compound for drug development. Preclinical studies have revealed that this compound exhibits anti-inflammatory and anti-cancer activities. For instance, research conducted by Smith et al. (2023) highlighted its ability to inhibit key enzymes involved in inflammation pathways, suggesting its potential as a therapeutic agent for inflammatory diseases. Additionally, its cytotoxic effects on cancer cells have been studied extensively, with findings indicating selective targeting of malignant cells while sparing healthy tissue.

The structural versatility of 6-bromo-5-fluoro-quinoline also lends itself well to further functionalization. By introducing additional substituents at various positions on the quinoline ring, researchers can tailor its properties for specific applications. For example, the introduction of hydroxyl or amino groups can enhance its solubility and bioavailability, making it more suitable for pharmaceutical applications. Similarly, the incorporation of electron-withdrawing or donating groups can modulate its electronic properties for use in electronic devices.

From an environmental perspective, there is growing interest in understanding the biodegradation and toxicity profiles of 6-bromo-5-fluoro-quinoline. Recent studies have focused on assessing its potential impact on aquatic ecosystems and soil microbiota. While preliminary findings suggest that it is not highly toxic under standard conditions, further research is needed to evaluate its long-term effects and degradation pathways.

In conclusion, 6-bromo-5-fluoro-quinoline represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with advancements in synthetic techniques and functionalization strategies, positions it as a valuable tool for future innovations in medicine and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.